Cas no 1300-26-1 (ZINC GLYCEROPHOSPHATE)

• Product Name: ZINC GLYCEROPHOSPHATE
• CAS No: 1300-26-1
• MF: C₃H₇O₆PZn
• MW: 235.466839075089
• CID: 146860
• PubChem ID: 102601
• Update Time: 2025-10-31

ZINC GLYCEROPHOSPHATE Chemical and Physical Properties

Names and Identifiers

• ZINC GLYCEROPHOSPHATE
• ZINC GLYCEROPHOSPHATE,PURIFIED
• zinc,3-phosphonooxypropane-1,2-diolate
• EINECS 215-079-9
• Zinc glycerol phosphate
• Zincglycerophosphat
• 1,2,3-propanetriol,mono(dihydrogenphosphate),zincsalt(1:1)
• Q27254186
• DTXSID10926560
• 1,2,3-Propanetriol, mono(dihydrogen phosphate), zinc salt (1:1)
• 143007-70-9
• 1300-26-1
• 1,2,3-Propanetriol, 1-(dihydrogen phosphate), zinc salt (1:1)
• 2790SZ1ASC
• SCHEMBL338073
• 1,2,3-Propanetriol, 1-(dihydrogen phosphate), zinc salt (1:1), (+/-)-
• Zinc 1-glycerophosphate
• UNII-2790SZ1ASC
• zinc 2,3-dihydroxypropyl phosphate
• Zinc(II) 2,3-dihydroxypropyl phosphate

• Inchi： 1S/C3H9O6P.Zn/c4-1-3(5)2-9-10(6,7)8;/h3-5H,1-2H2,(H2,6,7,8);/q;+2/p-2
• InChI Key： DQXVMBVYXZWEAR-UHFFFAOYSA-L
• SMILES： [Zn+2].P(=O)([O-])([O-])OCC(CO)O

Computed Properties

• Exact Mass: 233.92700
• Monoisotopic Mass: 233.927
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 117
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 113Ų

Experimental Properties

• Color/Form: powder
• Boiling Point: 485.5 °C at 760 mmHg
• Flash Point: 247.4 °C
• PSA: 122.69000
• LogP: -0.67720

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Glycerophospholipids Glycerophosphates

Additional information on ZINC GLYCEROPHOSPHATE

Introduction to ZINC GLYCEROPHOSPHATE (CAS No: 1300-26-1)

ZINC GLYCEROPHOSPHATE, with the chemical formula Zn(C₃H₅O₅P)₂, is a compound that has garnered significant attention in the field of pharmaceuticals and biotechnology due to its unique chemical properties and biological activities. This compound, identified by its CAS number 1300-26-1, is a derivative of glycerophosphate, which is known for its role in energy metabolism and cell signaling. The integration of zinc, a vital trace element, with the glycerophosphate backbone results in a molecule that exhibits multifaceted functionalities, making it a subject of extensive research and development.

The chemical structure of ZINC GLYCEROPHOSPHATE consists of zinc ions coordinated with glycerophosphate anions. This coordination forms a stable complex that retains the bioactive properties of both zinc and glycerophosphate. Zinc is well-documented for its involvement in numerous enzymatic reactions, immune function, and as a cofactor for various proteins. On the other hand, glycerophosphate serves as an important intermediate in metabolic pathways, particularly in the synthesis of nucleotides and phospholipids. The combination of these two components in ZINC GLYCEROPHOSPHATE creates a synergistic effect that has been explored for various therapeutic applications.

Recent advancements in the study of ZINC GLYCEROPHOSPHATE have highlighted its potential as an anti-inflammatory agent. In vitro studies have demonstrated that this compound can modulate inflammatory pathways by inhibiting the production of pro-inflammatory cytokines such as tumor necrosis factor-alpha (TNF-α) and interleukin-6 (IL-6). The mechanism involves the interaction of ZINC GLYCEROPHOSPHATE with intracellular signaling molecules, leading to a reduction in nuclear factor kappa B (NF-κB) activation. This finding is particularly relevant in the context of chronic inflammatory diseases, where NF-κB dysregulation plays a critical role.

Moreover, research has indicated that ZINC GLYCEROPHOSPHATE may have neuroprotective properties. Studies have shown that it can cross the blood-brain barrier and exert protective effects against neurodegenerative diseases such as Alzheimer's and Parkinson's. The compound has been found to reduce oxidative stress and protect neurons from apoptosis by enhancing antioxidant enzyme activity. These findings are supported by preclinical trials where ZINC GLYCEROPHOSPHATE treatment resulted in improved cognitive function and reduced neuroinflammation in animal models.

The pharmaceutical industry has taken note of these promising findings and is exploring ZINC GLYCEROPHOSPHATE for potential therapeutic use in human trials. The compound's stability, solubility, and biocompatibility make it an attractive candidate for drug development. Additionally, its ability to interact with multiple biological targets suggests that it could be repurposed for various conditions beyond inflammation and neuroprotection. For instance, preliminary studies have indicated its potential role in modulating immune responses, making it a candidate for applications in immunomodulatory therapies.

In conclusion, ZINC GLYCEROPHOSPHATE (CAS No: 1300-26-1) is a multifunctional compound with significant potential in pharmaceutical applications. Its unique structure and bioactivity have been the focus of extensive research, leading to promising findings in anti-inflammatory and neuroprotective therapies. As further studies are conducted, the therapeutic landscape for ZINC GLYCEROPHOSPHATE is expected to expand, offering new avenues for treating a variety of human diseases.